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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339 Get Quote

Essential safety and logistical information for the proper handling and disposal of 2-
Ethylnitrobenzene, ensuring laboratory safety and environmental protection for researchers,

scientists, and drug development professionals.

2-Ethylnitrobenzene is a hazardous chemical requiring meticulous disposal procedures to

mitigate risks to personnel and the environment.[1] It is classified as harmful if swallowed,

causes skin and eye irritation, and may lead to respiratory irritation.[2][3][4] Furthermore, it is

recognized as harmful to aquatic life with long-lasting effects.[2] Adherence to the following

procedural guidance is critical for safe laboratory operations.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE). This includes safety glasses with side

shields or chemical goggles, gloves, and a lab coat.[2][5] All handling of 2-Ethylnitrobenzene
and its waste should be conducted in a well-ventilated area or under a chemical fume hood to

minimize the inhalation of vapors.[2]

Key Physical and Safety Data for 2-Ethylnitrobenzene
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Property Value Source

Appearance Yellow to light brown oily liquid [2][3]

CAS Number 612-22-6 [5]

Molecular Formula C8H9NO2 [4][5]

Molecular Weight 151.16 g/mol [4][5]

Boiling Point 234 - 236 °C [3]

Melting Point -13 - -10 °C [3]

Flash Point 109 °C (closed cup) [3][5]

Density 1.121 g/cm3 [3]

Hazards

Acute toxicity (oral), Skin and

eye irritation, Respiratory

irritation, Aquatic hazard

[2][4][5]

Step-by-Step Disposal Protocol
The proper disposal of 2-Ethylnitrobenzene is a multi-step process that ensures safety and

regulatory compliance.

1. Waste Identification and Segregation:

Characterize the Waste: Identify all waste streams containing 2-Ethylnitrobenzene. This

includes unused product, contaminated solutions, and materials used for spill cleanup (e.g.,

absorbent pads).[1]

Segregate: Do not mix 2-Ethylnitrobenzene waste with other waste types unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office. It is

incompatible with strong oxidizing agents.[3]

2. Containerization:

Use Appropriate Containers: Collect liquid waste in a designated, leak-proof, and chemically

compatible container.[3][6] Solid waste, such as contaminated labware or PPE, should be
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placed in a separate, clearly marked container.

Do Not Overfill: Waste containers should not be filled beyond 90% of their capacity to allow

for expansion and prevent spills.[7]

3. Labeling:

Clear Identification: Label the waste container with "HAZARDOUS WASTE" and the full

chemical name, "2-Ethylnitrobenzene."[1] Avoid using abbreviations or chemical formulas.

[1]

Include Details: Note the approximate concentration and quantity of the waste.

4. Storage Pending Disposal:

Secure Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.[2] This area should be well-ventilated.

Secondary Containment: It is best practice to use secondary containment for liquid waste

containers to prevent the spread of potential leaks.[6]

5. Professional Disposal:

Authorized Disposal: Arrange for the disposal of the hazardous waste through an authorized

waste disposal company.[2]

Regulatory Compliance: Do not dispose of 2-Ethylnitrobenzene down the drain or into the

environment.[2][3] All disposal must be in accordance with local, state, and federal

regulations.[2]

Documentation: Maintain detailed records of the disposal process as required by your

institution and local regulations.[2]

Decontamination of Empty Containers
Empty containers that once held 2-Ethylnitrobenzene must be properly decontaminated

before they can be considered non-hazardous.
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Protocol for Decontamination:

Initial Draining: Under a chemical fume hood and while wearing appropriate PPE, carefully

drain any residual 2-Ethylnitrobenzene into the designated hazardous waste container.[1]

Triple Rinse:

First Rinse: Add a suitable organic solvent, such as acetone or ethanol, to the container.

Close and swirl the container to rinse all interior surfaces thoroughly. This first rinsate must

be collected and disposed of as hazardous waste.[1]

Subsequent Rinses: Repeat the rinsing process at least two more times. Consult with your

institution's EHS office for guidance on the disposal of the subsequent rinsates.[1]

Drying and Disposal: Allow the decontaminated container to air dry completely in the fume

hood. Once dry, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous laboratory waste.[1]

Spill Response
In the event of a spill, immediate and appropriate action is critical.

Assess the Situation: Determine if it is safe to intervene.

Evacuate and Alert: Evacuate the immediate area and alert others.

Contain the Spill: Use an inert absorbent material to contain the spill.[3]

Clean and Decontaminate: Thoroughly clean the spill area.

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

[2]
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Figure 1. 2-Ethylnitrobenzene Disposal Workflow

Preparation & Segregation

Containerization & Labeling

Interim Storage

Final Disposal

Identify 2-Ethylnitrobenzene Waste

Segregate from Incompatible Materials

Use Designated Hazardous Waste Container

Transfer Waste

Label Clearly: 'HAZARDOUS WASTE' 
 & '2-Ethylnitrobenzene'

Store in Secure, Ventilated Area

Seal & Move

Utilize Secondary Containment

Arrange Pickup by Authorized 
 Waste Disposal Company

Schedule Disposal

Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Ethylnitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. 2-Ethylnitrobenzene - Safety Data Sheet [chemicalbook.com]

4. 1-Ethyl-2-nitrobenzene | C8H9NO2 | CID 69156 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 1-Ethyl-2-nitrobenzene 2-Nitroethylbenzene [sigmaaldrich.com]

6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

7. ethz.ch [ethz.ch]

To cite this document: BenchChem. [Proper Disposal of 2-Ethylnitrobenzene: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329339#2-ethylnitrobenzene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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